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Compound of Interest

Compound Name: 2-Ethyl-1-decanol

CAS No.: 21078-65-9

Cat. No.: B1606274

Get Quote

Understanding the physical and chemical properties of 2-Ethyl-1-decanol is the foundation of

safe disposal. As a C12 branched primary alcohol, it exhibits low volatility but high lipophilicity,

dictating specific containment strategies.
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Property Value
Clinical/Disposal
Relevance

CAS Number 21078-65-9

Unique identifier required for

accurate hazardous waste

manifesting.

Molecular Formula C12H26O[1]

High carbon-to-oxygen ratio

provides a high calorific value,

ideal for incineration.

Molecular Weight 186.34 g/mol

Contributes to low vapor

pressure; inhalation risk is

minimal unless heated.

Boiling Point ~245.5 °C[1]

Indicates a non-volatile liquid

that will persist on surfaces if

spilled.

Solubility Insoluble in water

Forms a distinct biphasic layer

in aqueous waste; requires

strict segregation.

The Causality of Disposal Choices
We must move beyond rote compliance and understand the mechanistic reasons behind our

disposal protocols. Every step in our workflow is driven by the molecule's structural biology and

thermodynamic profile.

Avoidance of Aqueous Discharge: 2-Ethyl-1-decanol must never be disposed of down the

drain. Branched primary alcohols (2-alkyl-1-alkanols) partition readily into lipid membranes

due to their high octanol/water partition coefficients[2]. In aquatic environments, they induce

toxicity via non-polar narcosis—a process where the chemical accumulates in the biological

membranes of aquatic organisms, disrupting structural integrity and cellular respiration[2].

Preference for High-Temperature Incineration: Because 2-Ethyl-1-decanol is a combustible

organic liquid, it is an excellent candidate for high-temperature chemical incineration[3].
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Incineration breaks the strong C-C and C-H bonds, converting the molecule entirely into

carbon dioxide and water vapor, thereby eliminating the risk of environmental persistence.

Step-by-Step Operational Disposal Protocol
To ensure a self-validating system, each step in this workflow contains built-in verification

checks to prevent downstream failures.

Phase 1: Waste Segregation

Verify Compatibility: Ensure the target waste container does not contain strong oxidizers

(e.g., nitric acid, peroxides, permanganates).

Causality Check: Mixing aliphatic alcohols with strong oxidizers can lead to uncontrolled

exothermic oxidation or auto-ignition.

Designate the Stream: Route 2-Ethyl-1-decanol strictly into the "Non-Halogenated Organic

Waste" stream.

Validation Check: Confirm the halogen content of the container is <1% to prevent the

formation of toxic dioxins during incineration and to avoid elevated disposal surcharges.

Phase 2: Containerization and Labeling

Select the Receptacle: Use high-density polyethylene (HDPE) or Teflon (PTFE) containers.

Avoid using standard polystyrene or unlined metal cans, which may degrade or corrode over

time.

Fill Limits: Do not fill the waste container beyond 80% capacity. Leave adequate headspace

to accommodate thermal expansion during transport.

Regulatory Labeling: Affix a hazardous waste label immediately upon the first drop of waste

entering the container. Explicitly list "2-Ethyl-1-decanol" and "Non-Halogenated Organic

Solvent"[3]. Do not use chemical formulas or abbreviations.

Phase 3: Storage and Contractor Hand-off
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Secondary Containment: Place the primary waste container inside a secondary containment

bin capable of holding 110% of the primary container's volume.

Environmental Controls: Store in a cool, well-ventilated waste accumulation area away from

direct sunlight and ignition sources.

Manifesting: Transfer the waste to a licensed hazardous waste contractor for final destruction

via incineration.

Spill Response & Decontamination Methodology
In the event of an accidental release, immediate and methodical action is required to prevent

severe slip hazards and environmental contamination.

Isolate the Area: Restrict access to the spill zone. Ensure local exhaust ventilation (e.g.,

fume hoods) is operating at maximum capacity.

Don PPE: Wear chemical-resistant nitrile gloves, safety goggles, and a lab coat.

Containment: Surround the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, dry sand, or specialized universal spill pads). Do not use combustible materials

like sawdust.

Absorption and Collection: Work from the outside of the spill toward the center. Use non-

sparking tools to scoop the saturated absorbent into a heavy-duty plastic bag or a dedicated

solid waste bucket.

Surface Decontamination: Wash the affected surface with a mild detergent and water to

remove the residual lipophilic film, which poses a severe slip hazard. Collect the wash water

as hazardous aqueous waste.

Disposal of Materials: Treat all contaminated wipes, gloves, and absorbents as hazardous

solid waste.

Disposal Workflow Visualization
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Workflow for the classification and disposal of 2-Ethyl-1-decanol waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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